Cas no 2229247-21-4 (4,4-difluoro-1-(1H-indol-5-yl)cyclohexylmethanamine)

• Product Name: 4,4-difluoro-1-(1H-indol-5-yl)cyclohexylmethanamine
• CAS No: 2229247-21-4
• MF: C₁₅H₁₈F₂N₂
• MW: 264.313630580902
• CID: 6437715
• PubChem ID: 165698894
• Update Time: 2025-10-28

4,4-difluoro-1-(1H-indol-5-yl)cyclohexylmethanamine Chemical and Physical Properties

Names and Identifiers

• 4,4-difluoro-1-(1H-indol-5-yl)cyclohexylmethanamine
• EN300-1942749
• [4,4-difluoro-1-(1H-indol-5-yl)cyclohexyl]methanamine
• 2229247-21-4

• Inchi： 1S/C15H18F2N2/c16-15(17)6-4-14(10-18,5-7-15)12-1-2-13-11(9-12)3-8-19-13/h1-3,8-9,19H,4-7,10,18H2
• InChI Key： YMMLANSMBWEAJE-UHFFFAOYSA-N
• SMILES： FC1(CCC(C2C=CC3=C(C=CN3)C=2)(CN)CC1)F

Computed Properties

• Exact Mass: 264.14380491g/mol
• Monoisotopic Mass: 264.14380491g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 19
• Rotatable Bond Count: 2
• Complexity: 322
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.3
• Topological Polar Surface Area: 41.8Ų

Additional information on 4,4-difluoro-1-(1H-indol-5-yl)cyclohexylmethanamine

4,4-Difluoro-1-(1H-indol-5-yl)cyclohexylmethanamine

4,4-Difluoro-1-(1H-indol-5-yl)cyclohexylmethanamine (CAS No: 2229247-21-4) is a complex organic compound with a unique structure that combines a cyclohexane ring, fluorine substituents, and an indole moiety. This compound has garnered significant attention in the fields of medicinal chemistry and materials science due to its potential applications in drug development and advanced materials. The cyclohexane ring serves as the central framework, while the fluorine atoms at the 4-position introduce electronic and steric effects that can influence the compound's reactivity and biological activity. The indole group, attached at the 1-position of the cyclohexane ring, adds aromaticity and potential hydrogen bonding capabilities, making this compound a versatile building block for further chemical modifications.

Recent studies have highlighted the importance of fluorinated compounds in modern drug discovery. Fluorine atoms are known to enhance lipophilicity and improve drug absorption, which are critical factors in designing effective pharmaceutical agents. In the case of 4,4-difluoro-1-(1H-indol-5-yl)cyclohexylmethanamine, the two fluorine atoms at the 4-position of the cyclohexane ring contribute to its unique physicochemical properties. Researchers have explored its potential as a lead compound for developing therapies targeting various diseases, including cancer and neurodegenerative disorders.

The indole moiety in this compound plays a crucial role in its biological activity. Indole derivatives are well-known for their ability to interact with various biological targets, such as enzymes and receptors. For instance, studies have shown that indole-containing compounds can modulate the activity of kinases and proteases, which are key players in cellular signaling pathways. In this context, 4,4-difluoro-1-(1H-indol-5-yl)cyclohexylmethanamine has been investigated for its potential to inhibit specific enzymes involved in disease progression.

Another area of interest for this compound is its application in materials science. The combination of a rigid cyclohexane ring with an aromatic indole group makes it an attractive candidate for designing functional materials with tailored properties. For example, researchers have explored its use in creating self-assembled monolayers and supramolecular structures. These applications leverage the compound's ability to form hydrogen bonds and π–π interactions, which are essential for constructing ordered nanostructures.

The synthesis of 4,4-difluoro-1-(1H-indol-5-yl)cyclohexylmethanamine involves a multi-step process that typically starts with the preparation of intermediates containing the indole group. One common approach is to perform a Friedel-Crafts alkylation or acylation reaction to introduce the indole moiety onto the cyclohexane ring. Subsequent fluorination steps are then carried out to install the fluorine atoms at the desired positions. The final step involves introducing the methanamine group through nucleophilic substitution or other suitable methods.

From an analytical standpoint, this compound can be characterized using various spectroscopic techniques such as nuclear magnetic resonance (NMR) spectroscopy and mass spectrometry (MS). NMR spectroscopy is particularly useful for determining the regiochemistry of the fluorine atoms and confirming the substitution pattern on the cyclohexane ring. MS provides valuable information about the molecular weight and fragmentation patterns, which are essential for confirming the compound's identity.

In terms of stability and storage, 4,4-difluoro-1-(1H-indol-5-yl)cyclohexylmethanamine should be stored under inert conditions to prevent oxidation or degradation. Its stability under different environmental conditions has been studied extensively, with results indicating that it remains stable under moderate temperatures and humidity levels.

Looking ahead, ongoing research aims to further elucidate the biological activity of this compound and explore its potential applications in therapeutic areas such as oncology and neuroscience. Collaborative efforts between chemists and biologists are expected to uncover new insights into its mechanism of action and optimize its pharmacokinetic properties for clinical use.